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Cat. No.: B1588025 Get Quote

An In-Depth Technical Guide to 4-(2-Cyanoethylaminocarbonyl)phenylboronic acid:

Properties, Reactivity, and Applications

Introduction: A Versatile Bifunctional Reagent
4-(2-Cyanoethylaminocarbonyl)phenylboronic acid is a specialized organic compound

engineered for advanced applications in chemical synthesis, proteomics, and materials

science. Its structure is distinguished by two key functional domains: the phenylboronic acid

group, which enables reversible covalent interactions with diols and participation in palladium-

catalyzed cross-coupling reactions, and the cyanoethylaminocarbonyl side chain, which

modulates the molecule's physicochemical properties and offers a potential site for further

chemical modification. This unique combination makes it a valuable tool for researchers

developing complex molecular architectures, isolating specific classes of biomolecules, or

designing novel sensor systems. This guide provides a comprehensive overview of its chemical

properties, mechanistic behavior, and field-proven applications for professionals in research

and drug development.

Core Physicochemical Properties
A foundational understanding of a reagent begins with its fundamental physical and chemical

characteristics. These properties dictate its handling, storage, solubility, and reactivity in

various experimental setups.
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Property Value Reference

CAS Number 850568-16-0 [1][2][3]

Molecular Formula C10H11BN2O3 [1][2]

Molecular Weight 218.02 g/mol [1][2]

Appearance White to off-white powder Generic observation

Melting Point 166-170 °C [1]

Predicted pKa 8.08 ± 0.16 [1]

Density (Predicted) 1.27 ± 0.1 g/cm³ [1]

Storage Conditions
2-8 °C, protect from light and

moisture
[1]

Synthesis and Structural Elucidation
The most common synthetic route to 4-(2-Cyanoethylaminocarbonyl)phenylboronic acid
involves the coupling of 4-Carboxyphenylboronic acid with 3-aminopropionitrile. This reaction is

a standard amide bond formation, typically facilitated by a carbodiimide coupling agent like

N,N'-Diisopropylcarbodiimide (DIC) or with the assistance of activators such as 1-

Hydroxybenzotriazole (HOBt) to improve efficiency and minimize side reactions.
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Starting Materials Reagents & Solvent

4-Carboxyphenylboronic acid

Amide Coupling Reaction
(Room Temperature)

3-Aminopropionitrile Coupling Agent (e.g., DIC/HOBt) Anhydrous DMF or CH2Cl2

Purification
(Crystallization or Chromatography)

4-(2-Cyanoethylaminocarbonyl)-
phenylboronic acid

Click to download full resolution via product page

Caption: Synthetic pathway for 4-(2-Cyanoethylaminocarbonyl)phenylboronic acid.

Experimental Protocol: Synthesis
Preparation: To a solution of 4-Carboxyphenylboronic acid (1.0 eq) and 1-

Hydroxybenzotriazole (HOBt) (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF), add

N,N'-Diisopropylcarbodiimide (DIC) (1.2 eq) dropwise at 0 °C.

Activation: Stir the mixture at 0 °C for 30 minutes to activate the carboxylic acid.

Coupling: Add 3-aminopropionitrile (1.1 eq) to the reaction mixture.

Reaction: Allow the reaction to warm to room temperature and stir overnight.
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Work-up: Quench the reaction with water and extract the product with an organic solvent like

ethyl acetate. Wash the organic layer sequentially with dilute HCl, saturated NaHCO3, and

brine.

Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the resulting crude solid by recrystallization or column

chromatography to yield the final product.

Core Reactivity and Mechanistic Insights
The utility of this molecule is rooted in the distinct reactivity of its boronic acid functional group.

Lewis Acidity and Reversible Covalent Bonding with
Diols
Boronic acids are mild Lewis acids. In aqueous solution, the boron atom exists in a pH-

dependent equilibrium between a neutral, sp²-hybridized trigonal planar form and an anionic,

sp³-hybridized tetrahedral boronate form.[4] This equilibrium is fundamental to its ability to react

with cis-diols, which are prevalent in biological molecules like glycoproteins and

ribonucleosides.[5] The tetrahedral boronate form reacts with a diol to form a stable, cyclic

boronate ester, releasing water in a reversible covalent interaction. This interaction is strongest

at pH values above the boronic acid's pKa, where the more nucleophilic tetrahedral form

predominates.
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Caption: Equilibrium of boronic acid with diols.

This reversible binding is the cornerstone of boronic acid affinity chromatography (BAAC), a

powerful technique for the selective enrichment of glycoproteins from complex biological

samples like cell lysates or plasma.[6]

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling
The phenylboronic acid moiety is a key participant in the Suzuki-Miyaura reaction, a Nobel

Prize-winning method for forming carbon-carbon bonds.[7] This reaction couples the boronic

acid with an organohalide (or triflate) in the presence of a palladium catalyst and a base.[8][9]

The reaction is valued for its mild conditions, tolerance of diverse functional groups, and high

yields. 4-(2-Cyanoethylaminocarbonyl)phenylboronic acid serves as a building block to

introduce the 4-(2-cyanoethylaminocarbonyl)phenyl group into a target molecule.

The catalytic cycle involves three primary steps:

Oxidative Addition: The Pd(0) catalyst inserts into the carbon-halide bond of the

organohalide.

Transmetalation: The organic group from the boronic acid (activated by the base to form a

boronate) is transferred to the palladium center.

Reductive Elimination: The two organic groups on the palladium complex couple, forming the

new C-C bond and regenerating the Pd(0) catalyst.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17125156/
https://en.wikipedia.org/wiki/Suzuki_reaction
https://www.nbinno.com/article/pharmaceutical-intermediates/mastering-suzuki-coupling-4-cyanophenylboronic-acid-guide-chemists-fo
https://jns.kashanu.ac.ir/article_114574.html
https://www.benchchem.com/product/b1588025?utm_src=pdf-body
https://en.wikipedia.org/wiki/Suzuki_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pd(0)L₂

Oxidative Addition
(R¹-X)

R¹-Pd(II)L₂-X

 Oxidative
 Addition

Transmetalation
(Base, R²-B(OH)₂)

R¹-Pd(II)L₂-R²
 Transmetalation

 Reductive
 Elimination

Reductive EliminationR¹-R²

R¹-R²

R¹-X R²-B(OH)₂ + Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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